Cas no 93981-95-4 (dimethyl[3-[(2-methyl-1-oxoallyl)amino](2-sulphoethylpropyl)ammonium hydroxide)
93981-95-4 structure
Product Name:dimethyl[3-[(2-methyl-1-oxoallyl)amino](2-sulphoethylpropyl)ammonium hydroxide
CAS No:93981-95-4
MF:C11H22N2O4S
MW:278.368381977081
CID:1984122
Update Time:2022-07-26
dimethyl[3-[(2-methyl-1-oxoallyl)amino](2-sulphoethylpropyl)ammonium hydroxide Chemical and Physical Properties
Names and Identifiers
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- dimethyl[3-[(2-methyl-1-oxoallyl)amino](2-sulphoethylpropyl)ammonium hydroxide
- Dimethyl(3-((2-methyl-1-oxoallyl)amino)-2-(sulphoethyl)propyl)ammonium hydroxide
- N,N-dimethyl-2-{[(2-methylacryloyl)amino]methyl}-3-sulfobutan-1-aminium hydroxide
- methyl-methylidene-[[4-methyl-2-(2-sulfoethyl)pentyl]carbamoyl]azanium,hydroxide
- N,N-Dimethyl-3-[(2-methyl-1-oxo-2-propenyl)amino]-N-(2-sulfonatoethyl)-1-propanaminium
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- Inchi: 1S/C11H22N2O4S/c1-10(2)11(14)12-6-5-7-13(3,4)8-9-18(15,16)17/h1,5-9H2,2-4H3,(H-,12,14,15,16,17)
- InChI Key: RKRHIWGCASBILN-UHFFFAOYSA-N
- SMILES: C([N+](C)(C)CCS([O-])(=O)=O)CCNC(=O)C(C)=C
Computed Properties
- Exact Mass: 296.140593
- Monoisotopic Mass: 296.140593
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 398
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.3
dimethyl[3-[(2-methyl-1-oxoallyl)amino](2-sulphoethylpropyl)ammonium hydroxide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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